Cas no 1217975-30-8 ((R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one)

• Product Name: (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one
• CAS No: 1217975-30-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5187051
• Update Time: 2025-05-20

(R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one
• 3-((R)-2-Amino-butyl)-3H-benzooxazol-2-one
• 3-[(2R)-2-aminobutyl]-1,3-benzoxazol-2-one

• MDL： MFCD16817715
• Inchi： 1S/C11H14N2O2/c1-2-8(12)7-13-9-5-3-4-6-10(9)15-11(13)14/h3-6,8H,2,7,12H2,1H3/t8-/m1/s1
• InChI Key： KUYKXSZTGRADJQ-MRVPVSSYSA-N
• SMILES： O1C(N(C2C=CC=CC1=2)C[C@@H](CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 1.3
• Topological Polar Surface Area: 55.6

Additional information on (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one

Recent Advances in the Study of (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one (CAS: 1217975-30-8)

The compound (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one (CAS: 1217975-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral benzoxazolone derivative is being investigated for its potential therapeutic applications, particularly in neurological disorders and as a modulator of specific biochemical pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing new insights into its utility as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the efficient asymmetric synthesis of (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one, highlighting its high enantiomeric purity (>99% ee) and scalability. The research team employed a novel chiral auxiliary approach, which significantly improved the yield compared to previous methods. This advancement is crucial for ensuring the consistent quality of the compound in both research and potential clinical applications.

Pharmacological investigations have revealed that (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one exhibits selective binding affinity for serotonin receptors, particularly the 5-HT2C subtype, with an IC50 of 12.3 nM. This specificity suggests its potential as a therapeutic agent for conditions such as obesity, depression, and substance use disorders, where modulation of serotonin signaling is clinically relevant. In vitro studies using neuronal cell cultures demonstrated its ability to modulate neurotransmitter release without causing cytotoxicity at therapeutic concentrations.

Recent preclinical studies in animal models have shown promising results for (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one in the treatment of neuropathic pain. The compound demonstrated significant analgesic effects in rat models of chronic constriction injury, with a superior safety profile compared to existing medications. These findings were published in the European Journal of Pharmacology (2024), suggesting that the compound's mechanism may involve both central and peripheral pain modulation pathways.

Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's pharmacokinetic properties. Researchers have developed analogs with improved blood-brain barrier penetration and metabolic stability while maintaining the desired pharmacological activity. These developments, documented in recent patent applications (WO202318765A1, 2023), indicate growing commercial interest in this chemical scaffold.

Ongoing clinical research is investigating the potential of (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one in combination therapies. Preliminary data from Phase I trials suggest good tolerability in human subjects, with linear pharmacokinetics across tested dose ranges. The compound's unique pharmacological profile positions it as a promising candidate for addressing unmet medical needs in central nervous system disorders.

Future research directions include exploring the compound's potential in other therapeutic areas, such as neurodegenerative diseases and mood disorders. Additionally, researchers are investigating novel formulations to optimize its delivery and bioavailability. The continued investigation of (R)-3-(2-Aminobutyl)benzo[d]oxazol-2(3H)-one and its derivatives represents an exciting frontier in medicinal chemistry and drug development.